Cas no 1804635-85-5 (3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine
• CAS No: 1804635-85-5
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860591
• Update Time: 2025-07-21

3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-2-1-3(12(13)14)4(5(8)9)11-6(2)10/h1,5H
• InChI Key： AHHDQAVBKKPTRB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine

Recent Advances in the Study of 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine (CAS: 1804635-85-5)

3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine (CAS: 1804635-85-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of bromo, difluoromethyl, fluoro, and nitro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into these molecules often enhances their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve selectivity and reduce off-target effects, making it a promising candidate for further development.

In addition to its applications in oncology, 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine has been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv reported that this compound could serve as a precursor for the synthesis of novel antibacterial agents targeting multidrug-resistant Gram-negative bacteria. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with improved pharmacokinetic properties and reduced cytotoxicity.

The synthetic pathways for 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine have also been a focus of recent research. A 2024 article in Organic Letters described a scalable and efficient method for its preparation, employing a regioselective bromination and fluorination sequence. This advancement is expected to facilitate larger-scale production and further exploration of its applications. Moreover, computational studies have provided insights into the compound's reactivity and potential for further functionalization, as detailed in a recent ACS Catalysis publication.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 3-Bromo-6-(difluoromethyl)-2-fluoro-5-nitropyridine. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in medicinal chemistry. Future studies are likely to focus on optimizing its derivatives for specific therapeutic targets and advancing them through the drug development pipeline.